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Compound of Interest

Compound Name: 1-Butyl-2-thiourea

Cat. No.: B071987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibutyl-2-thiourea, a versatile

compound with applications in various industrial and research settings. This document details

its chemical and physical properties, experimental protocols for its synthesis, and discusses its

biological activities and potential mechanisms of action, making it a valuable resource for

professionals in drug development and chemical research.

Core Properties and Identification
1,3-Dibutyl-2-thiourea, also known as N,N'-dibutylthiourea, is a symmetrical N,N'-dialkyl

thiourea derivative.[1] It is identified by the Chemical Abstracts Service (CAS) number 109-46-

6.[2][3][4]

Physicochemical Properties
The key physical and chemical properties of 1,3-Dibutyl-2-thiourea are summarized in the table

below, compiled from various sources.
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Property Value Source(s)

Molecular Formula C9H20N2S [3]

Molecular Weight 188.33 g/mol [1][3]

Appearance
White to yellowish crystalline

powder
[1][2]

Melting Point 63-67 °C [2][3]

Boiling Point 122 °C at 14 mmHg [2][3]

Density 0.942 - 1.089 g/cm³ [1][2]

Solubility Slightly soluble in water [2][3]

Flash Point 186 °C [2]

Vapor Pressure 0.0203 mmHg at 25 °C [2]

Safety and Hazard Information
1,3-Dibutyl-2-thiourea is classified with the hazard code Xn and is associated with the risk

statements R20/21/22, indicating it is harmful by inhalation, in contact with skin, and if

swallowed.[2][4] Safety precautions include wearing suitable protective clothing and gloves

(S36/37).[2][4] It may also cause an allergic skin reaction and damage to organs through

prolonged or repeated exposure.[4] The LD50 (oral, rabbit) is 350 mg/kg.[3]

Hazard Information Details Source(s)

Hazard Codes Xn [2][3]

Risk Statements R20/21/22 [2]

Safety Statements S36/37 [2]

GHS Hazard Statements
H302, H312, H317, H372,

H411
[4]

Toxicity
LD50 orally in Rabbit: 350

mg/kg
[3]
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Synthesis and Experimental Protocols
The synthesis of N,N'-disubstituted thioureas like 1,3-Dibutyl-2-thiourea can be achieved

through several one-pot methods, which are noted for their simplicity and mild reaction

conditions.[5]

General Experimental Protocol for Synthesis
A common and efficient method for synthesizing symmetrical N,N'-dialkylthioureas involves the

reaction of a primary amine with carbon disulfide. The following is a generalized protocol that

can be adapted for the synthesis of 1,3-Dibutyl-2-thiourea.

Materials:

n-Butylamine

Carbon disulfide

Water or an appropriate organic solvent (e.g., acetone)

Oxidizing agent (e.g., hydrogen peroxide, air)

Procedure:

Dissolve n-butylamine (0.1 mol) in water (100 mL).

Add carbon disulfide (0.05 mol) dropwise to the solution with vigorous stirring at room

temperature.

Continue stirring to allow for the formation of the dithiocarbamate intermediate.

Introduce an oxidizing agent, such as by bubbling air through the reaction mixture for 2-3

hours, to facilitate the formation of the thiourea.[5]

The 1,3-Dibutyl-2-thiourea product will precipitate out of the solution.

Collect the solid product by filtration.
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Wash the collected solid with water and a small amount of cold ethanol to remove any

unreacted starting materials.[5]

Dry the purified product under a vacuum.

The reaction progress can be monitored using Thin Layer Chromatography (TLC).[5]

Biological Activity and Potential Applications
Thiourea and its derivatives are a class of compounds with a broad spectrum of biological

activities, making them of significant interest to researchers in drug development.[6][7] These

activities include antibacterial, antifungal, antiviral, anticancer, and antioxidant properties.[5][8]

The thiourea moiety is considered a key pharmacophore due to its ability to form multiple

hydrogen bonds and interact with various biological targets.[9] The lipophilic nature of the butyl

groups in 1,3-Dibutyl-2-thiourea can influence its pharmacokinetic and pharmacodynamic

properties.

Potential Signaling Pathways and Mechanisms of Action
While specific signaling pathways for 1,3-Dibutyl-2-thiourea are not extensively detailed in the

available literature, the broader class of thiourea derivatives has been shown to exert its

biological effects through various mechanisms. For instance, in the context of cancer, thiourea

derivatives have been found to induce apoptosis and inhibit key signaling pathways involved in

cancer cell proliferation and survival.[9][10] Some derivatives act as inhibitors of enzymes like

carbonic anhydrase and cholinesterases.[8][11]

The general mechanism often involves the interaction of the thiocarbonyl group with biological

macromolecules. The following diagram illustrates a generalized workflow for investigating the

biological activity of a thiourea derivative.

Caption: A generalized workflow for the investigation of a thiourea derivative.

The following diagram illustrates a simplified, hypothetical signaling pathway that could be

inhibited by a thiourea derivative, leading to an anti-cancer effect.
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Caption: A hypothetical signaling pathway inhibited by a thiourea derivative.

Industrial Applications
Beyond its potential in drug discovery, 1,3-Dibutyl-2-thiourea has established uses in various

industrial processes. It is utilized as a vulcanization accelerator in the rubber industry and as an

anticorrosive agent in paints and glue removers.[2][3]

This guide serves as a foundational resource for researchers and professionals. Further in-

depth studies are encouraged to fully elucidate the mechanisms of action and explore the full

therapeutic and industrial potential of 1,3-Dibutyl-2-thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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